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Compound of Interest |

Compound Name: Decanoyl-DL-carnitine
Cat. No.: B1226673
Get Quote
\ J

The "Why" Behind the Protocol As a Senior Application Scientist, | often see Decanoyl-DL-
carnitine treated casually because it lacks the terrifying skull-and-crossbones of cyanide or the
flammability of ether. This is a mistake. While Decanoyl-DL-carnitine (often supplied as the
chloride salt) is not P-listed (acutely toxic) by the EPA, it is an amphiphilic surfactant.

The Hidden Hazard: The acyl chain (decanoyl, C10) gives this molecule detergent-like
properties.

e Agquatic Toxicity: If disposed of down the drain, it acts as a surfactant, potentially disrupting
the gill membranes of aquatic life in local waterways.

e Infrastructure Risk: Its hygroscopic and soapy nature can cause "fatberg" style
accumulations in narrow lab plumbing when combined with other salts.

« Incineration Byproducts: As a chloride salt, combustion generates trace hydrochloric acid
(HCI), requiring incinerators equipped with scrubbers.

Standard of Care: Treat Decanoyl-DL-carnitine as Non-Halogenated Organic Waste (unless
mixed with halogenated solvents). The goal is complete thermal oxidation to COz, H20, and
captured HCI.
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Hazard Identification & Physical Properties

Before disposal, verify the state of your material. The "DL" designation indicates a racemic
mixture, typically synthetic, which may contain different impurity profiles than the pure biological
"L" isomer.

Table 1: Physical & Safety Data for Disposal Logistics

Parameter Specification Operational Implication
14919-35-8 (General) / Use for waste manifest
CAS Number ) )
369651-88-7 (Chloride) labeling.

Hygroscopic: Absorbs moisture

Physical State White to off-white powder rapidly; spills become
sticky/slimy.
B Do not use water for dry spills;
Solubility Water, Ethanol, DMSO ) )
it creates a soap solution.
Mildly acidic; compatible with
Acidity pH ~4-6 (in solution) standard organic waste

streams.

) ) ) PPE Required: Nitrile gloves
o Skin Irrit. 2 (H315), Eye Irrit.[1] ]
GHS Classification (0.12mm min) and safety
2A (H319)
glasses.

Dispose via Chemical Waste
RCRA Status Not Listed (Non-Regulated) stream, not Biohazard or
Trash.

Immediate Spill Response Protocol

Scenario: You have dropped a vial of solid Decanoyl-DL-carnitine powder.
 |solate: Mark the area. The powder is light and can drift.

o PPE Up: Standard lab coat, safety glasses, and nitrile gloves.
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e Dry Recovery (Critical):
o Do not spray water immediately. The powder will turn into a soapy sludge that spreads.
o Use a brush and dustpan or a HEPA vacuum to collect 90% of the dry solid.
o Place dry waste into a wide-mouth solid waste jar.

e Wet Decontamination:

o Once the bulk solid is removed, wipe the surface with a 70% Ethanol soaked paper towel.
The ethanol solubilizes the lipid tail better than water alone.

o Final rinse with water.[2][3]
o Dispose of all wipes in the Solid Chemical Waste bin.

Step-by-Step Disposal Workflows
Workflow A: Solid Waste (Expired/Excess Powder)

Use this for pure powder or heavily contaminated solids (wipes, weighing boats).
» Container Selection: Use a High-Density Polyethylene (HDPE) or glass wide-mouth jar.
e Segregation: Do not mix with strong oxidizers (e.g., permanganates) or reactive metals.
e Labeling:

o Chemical Name: Decanoyl-DL-carnitine chloride.[4][5]

o Hazard Checkbox: "Irritant” (if applicable on your label).

o Composition: 100%.

o Hand-off: Cap tightly. Transfer to your institution's Central Accumulation Area (CAA).

Workflow B: Liquid Waste (Experimental Solutions)

Use this for reaction mixtures, cell culture media additives, or stock solutions in DMSO/Ethanol.
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e Solvent Assessment:
o If in Water/Buffer: Segregate into "Aqueous Chemical Waste" (Stream A).
o If in Ethanol/DMSO: Segregate into "Organic Solvents - Non-Halogenated" (Stream C).
o If in Chloroform/Methanol: Segregate into "Halogenated Organic Waste" (Stream B).

o Neutralization: If the solution is highly acidic or basic due to other reagents, adjust pH to 5-9
before adding to the waste carboy to prevent exothermic reactions in the drum.

» Volume Rules: Do not fill waste containers >90% full (leave headspace for expansion).

Decision Logic & Workflow Diagram

The following diagram illustrates the decision matrix for disposal, ensuring compliance with
EPA 40 CFR 262 (Hazardous Waste Generators).
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Caption: Operational decision tree for segregating Decanoyl-DL-carnitine waste streams

based on physical state and solvent carrier.
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Regulatory Compliance & Ultimate Fate

EPA & RCRA Context (USA): While Decanoyl-DL-carnitine is not a listed hazardous waste (P
or U list), 40 CFR 261.3 dictates that mixtures containing listed solvents (like methanol)
become regulated hazardous waste.

o Generator Status: Ensure your lab's disposal volume does not exceed your generator status
limits (VSQG, SQG, or LQG).

» Sewer Ban: Do not pour down the sink. The "Dilution is the solution to pollution” adage is
obsolete and legally hazardous under the Clean Water Act for surfactant-like chemicals.

The Incineration Process: Your waste management provider (e.g., Veolia, Clean Harbors,
Stericycle) will likely route this container to a rotary kiln incinerator.

e Combustion: The decanoyl chain oxidizes to COz and H20.

e Scrubbing: The chloride ion (if present) forms HCI gas, which is captured by the incinerator's
wet scrubber system (neutralized with lime or caustic soda).

¢ Ash: The remaining nitrogenous backbone mineralizes into inert ash.

References

» U.S. Environmental Protection Agency (EPA). (2024). Hazardous Waste Generators:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 1. assets.thermofisher.cn [assets.thermofisher.cn]
o 2. fishersci.com [fishersci.com]
e 3. cosmobiousa.com [cosmobiousa.com]

e 4. Decanoyl-L-carnitine chloride | CAS 369651-88-7 | SCBT - Santa Cruz Biotechnology
[scbt.com]

e 5. medchemexpress.com [medchemexpress.com]

» To cite this document: BenchChem. [Core Directive: Operational Context & Risk Profile].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1226673/docs#core-directive-operational-context-
risk-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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